Cas no 651329-17-8 (2H-Pyran-2-one,6-[(1Z,3S,5R,6S)-3,6-bis(acetyloxy)-5-hydroxy-1-heptenyl]-5,6-dihydro-5-hydroxy-, (5S,6S)-)

• Product Name: 2H-Pyran-2-one,6-[(1Z,3S,5R,6S)-3,6-bis(acetyloxy)-5-hydroxy-1-heptenyl]-5,6-dihydro-5-hydroxy-, (5S,6S)-
• CAS No: 651329-17-8
• MF: C₁₆H₂₂O₈
• MW: 342.341085910797
• CID: 405593
• Update Time: 2025-04-19

2H-Pyran-2-one,6-[(1Z,3S,5R,6S)-3,6-bis(acetyloxy)-5-hydroxy-1-heptenyl]-5,6-dihydro-5-hydroxy-, (5S,6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,6-[(1Z,3S,5R,6S)-3,6-bis(acetyloxy)-5-hydroxy-1-heptenyl]-5,6-dihydro-5-hydroxy-, (5S,6S)-
• Pectinolide D

• Inchi： 1S/C16H22O8/c1-9(22-10(2)17)14(20)8-12(23-11(3)18)4-6-15-13(19)5-7-16(21)24-15/h4-7,9,12-15,19-20H,8H2,1-3H3
• InChI Key： ZJUUDZGRQUKRFD-UHFFFAOYSA-N
• SMILES： CC(C(CC(C=CC1C(O)C=CC(=O)O1)OC(=O)C)O)OC(=O)C

Computed Properties

• Exact Mass: 342.13146
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• XLogP3: 0.716

Experimental Properties

• PSA: 119.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives